ML240

• CAS No.: 1346527-98-7
• Product Name: ML240
• Molecular Formula: C23H20N6O
• Molecular Weight: 396.454
• IUPAC Name: 2-(2-aminobenzimidazol-1-yl)-N-benzyl-8-methoxyquinazolin-4-amine
• Standard InChI: InChI=1S/C23H20N6O/c1-30-19-13-7-10-16-20(19)27-23(28-21(16)25-14-15-8-3-2-4-9-15)29-18-12-6-5-11-17(18)26-22(29)24/h2-13H,14H2,1H3,(H2,24,26)(H,25,27,28)
• Standard InChIKey: NHAMBLRUUJAFOY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1N=C(N=C2NCC3=CC=CC=C3)N4C5=CC=CC=C5N=C4N
• Appearance: Solid powder
• Description: ML240 is a ATP-competitive inhibitor of p97 ATPase (IC50 = 110 nM). p97 is a homohexamer with each protomer containing a protein−protein interaction domain at the N-terminus, a D1 ATPase/hexamerization domain, and the catalytic D2 ATPase domain. p97 inhibitors could have improved therapeutic potential in tumor types currently treated by proteasome inhibitors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML240; ML-240; ML 240.
• PubChem Compound: 49830258
• Last Modified: Nov 11 2021